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Compound of Interest

Compound Name: PF-06446846 hydrochloride

Cat. No.: B15615834

Technical Support Center: PF-06446846

This technical support center provides guidance for researchers, scientists, and drug
development professionals on handling PF-06446846, with a focus on addressing the instability
of its free form by recommending the use of its more stable hydrochloride salt.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: I'm observing inconsistent results with PF-06446846 in my experiments. Could this be
related to compound instability?

A: Yes, inconsistent results are a potential sign of compound degradation. The free form of PF-
06446846 is known to be unstable.[1] For reproducible and reliable experimental outcomes, it
is highly advisable to use the more stable hydrochloride salt, PF-06446846 hydrochloride,
which maintains the same biological activity.[1]

Q2: What are the recommended storage conditions for PF-064468467

A: To ensure stability, PF-06446846 hydrochloride should be stored under specific conditions.
As a solid, it can be stored at -20°C for up to 3 years.[2][3] For long-term storage of stock
solutions, it is recommended to store them at -80°C.[2][3][4]

Q3: How should I prepare stock solutions of PF-06446846 hydrochloride?
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A: PF-06446846 hydrochloride is soluble in DMSO and water.[4] When preparing stock
solutions, it is crucial to use fresh, high-quality solvents. For DMSO, it is noted that its
hygroscopic nature can negatively impact the solubility of the compound, so using newly
opened DMSO is recommended.[2][3][4] To aid dissolution, especially at high concentrations,
techniques such as ultrasonication and warming (up to 60°C) can be employed.[4]

Q4: My PF-06446846 hydrochloride solution has precipitated after a freeze-thaw cycle. What
should | do?

A: Repeated freeze-thaw cycles can lead to product inactivation and precipitation. To avoid this,
it is best practice to aliquot the stock solution into smaller, single-use volumes before freezing.
[2][3][4] If precipitation occurs, you can try to redissolve the compound by gentle warming and
sonication. However, for best results, using a fresh aliquot is recommended.

Q5: What is the stability of PF-06446846 hydrochloride in solution?

A: The stability of PF-06446846 hydrochloride in solution depends on the storage
temperature. Stock solutions stored at -80°C are stable for up to 1 year, while at -20°C, they
are stable for up to 1 month.[2][3] For working solutions, it is recommended to prepare them
fresh and use them promptly.[4]

Data Presentation

Table 1: Storage and Stability of PF-06446846 Hydrochloride

Storage . .
Form Stability Duration Source(s)
Temperature
Solid (Powder) -20°C > 3 years [21[31[5]
Solution (in solvent) -80°C 1 year [21[3][4]
Solution (in solvent) -20°C 1 month [2][3]

Table 2: Solubility of PF-06446846 Hydrochloride
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Solvent Concentration Notes Source(s)

Ultrasonic and
100 mg/mL (212.61 warming to 60°C may
DMSO [4]
mM) be needed. Use newly

opened DMSO.

100 mg/mL (212.61 Ultrasonic may be

Water [4]
mM) needed.

Acetonitrile:Water 0.1-1 mg/ml (Slightly Purge with an inert 6]

(1:2) soluble) gas.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of PF-06446846 Hydrochloride in DMSO
e Materials:

o PF-06446846 hydrochloride (MW: 470.35 g/mol )[4]

[¢]

Anhydrous, high-purity DMSO (newly opened)

[¢]

Sterile microcentrifuge tubes

Vortex mixer

[e]

Sonicator bath

o

e Procedure:

1. Weigh out the desired amount of PF-06446846 hydrochloride powder in a sterile
microcentrifuge tube. For 1 mL of a 10 mM stock solution, you will need 4.70 mg.

2. Add the appropriate volume of fresh DMSO to the tube. For 1 mL of a 10 mM solution, add
1 mL of DMSO.

3. Vortex the tube thoroughly for 1-2 minutes to facilitate dissolution.
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4. If the compound is not fully dissolved, place the tube in a sonicator bath for 5-10 minutes.
5. If necessary, gently warm the solution to 60°C to aid dissolution.[4]

6. Once the solution is clear, aliquot it into single-use volumes in sterile microcentrifuge
tubes.

7. Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (up to 1 month).[2][3][4]

Visualizations
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Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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